Cas no 400715-46-0 (2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY-)

2-Thiophenecarboxylic acid, 5-phenoxy-, is a heterocyclic carboxylic acid derivative featuring a thiophene ring substituted with a phenoxy group at the 5-position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, serving as a building block for the development of thiophene-based derivatives. The presence of both carboxylic acid and phenoxy functional groups allows for further functionalization, enabling applications in medicinal chemistry and material science. Its structural features contribute to potential biological activity, making it valuable for drug discovery efforts. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.

2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY- structure

400715-46-0 structure

Product Name:2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY-

CAS No:400715-46-0

MF:C₁₁H₈O₃S

MW:220.244421958923

CID:3279154

PubChem ID:22350506

Update Time:2025-06-08

2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY- Chemical and Physical Properties

Names and Identifiers

- 2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY-
- 5-phenoxythiophene-2-carboxylic acid
- 400715-46-0
- DTXSID501291271
- SCHEMBL6489226
- 5-Phenoxy-thiophene-2-carboxylic acid
- 5-Phenoxy-2-thiophenecarboxylic acid
- QSIYBERGOBZMGN-UHFFFAOYSA-N
- EN300-5489840
- Inchi： 1S/C11H8O3S/c12-11(13)9-6-7-10(15-9)14-8-4-2-1-3-5-8/h1-7H,(H,12,13)
- InChI Key： QSIYBERGOBZMGN-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)SC(OC2=CC=CC=C2)=CC=1

Computed Properties

Exact Mass: 220.01941529Da
Monoisotopic Mass: 220.01941529Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 74.8Å²

2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-5489840-0.05g	5-phenoxythiophene-2-carboxylic acid	400715-46-0	95%	0.05g	$168.0	2023-06-01
Enamine	EN300-5489840-0.1g	5-phenoxythiophene-2-carboxylic acid	400715-46-0	95%	0.1g	$252.0	2023-06-01
Enamine	EN300-5489840-0.25g	5-phenoxythiophene-2-carboxylic acid	400715-46-0	95%	0.25g	$361.0	2023-06-01
Enamine	EN300-5489840-0.5g	5-phenoxythiophene-2-carboxylic acid	400715-46-0	95%	0.5g	$569.0	2023-06-01
Enamine	EN300-5489840-1.0g	5-phenoxythiophene-2-carboxylic acid	400715-46-0	95%	1g	$728.0	2023-06-01
Enamine	EN300-5489840-2.5g	5-phenoxythiophene-2-carboxylic acid	400715-46-0	95%	2.5g	$1428.0	2023-06-01
Enamine	EN300-5489840-5.0g	5-phenoxythiophene-2-carboxylic acid	400715-46-0	95%	5g	$2110.0	2023-06-01
Enamine	EN300-5489840-10.0g	5-phenoxythiophene-2-carboxylic acid	400715-46-0	95%	10g	$3131.0	2023-06-01
1PlusChem	1P00LW2E-50mg	2-Thiophenecarboxylic acid, 5-phenoxy-	400715-46-0	95%	50mg	$262.00	2023-12-17
1PlusChem	1P00LW2E-100mg	2-Thiophenecarboxylic acid, 5-phenoxy-	400715-46-0	95%	100mg	$363.00	2023-12-17

2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY- Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Additional information on 2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY-

Recent Advances in the Study of 2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY- (CAS: 400715-46-0) in Chemical Biology and Pharmaceutical Research

The compound 2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY- (CAS: 400715-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY- as a key intermediate in the synthesis of novel heterocyclic compounds. Its thiophene core, coupled with the phenoxy substituent, provides a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop derivatives with enhanced pharmacological properties, particularly in the areas of anti-inflammatory and anticancer therapies.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY- exhibit potent inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. The study employed a combination of molecular docking simulations and in vitro assays to elucidate the binding mechanisms and efficacy of these derivatives. The results suggest that this compound could serve as a promising lead for the development of targeted kinase inhibitors.

Another area of active research involves the application of 2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY- in the design of small-molecule probes for biological imaging. A recent publication in ACS Chemical Biology detailed the synthesis of fluorescently labeled derivatives of this compound, which were used to visualize cellular processes in real-time. These probes demonstrated high selectivity and minimal cytotoxicity, making them valuable tools for studying intracellular signaling pathways.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY- based compounds. Current research is focused on improving their solubility and bioavailability through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations and accelerate the translation of these findings into clinical applications.

In conclusion, 2-THIOPHENECARBOXYLIC ACID, 5-PHENOXY- (CAS: 400715-46-0) represents a versatile and promising compound in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing research is expected to uncover additional therapeutic applications and refine its pharmacological profile, paving the way for novel treatments in various disease areas.